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Compound of Interest

Compound Name: Acat-IN-10

Cat. No.: B15573430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acat-IN-10 is an inhibitor of acyl-Coenzyme A:cholesterol acyltransferase (ACAT), a key

enzyme in cellular cholesterol metabolism. Accurate and consistent preparation of Acat-IN-10
stock solutions is crucial for reliable experimental results in drug development and life science

research. These application notes provide detailed protocols for the preparation, storage, and

handling of Acat-IN-10 stock solutions.

General Properties of Acat-IN-10
A summary of the key chemical properties of Acat-IN-10 is provided below. This information is

essential for accurate calculations and proper handling of the compound.

Property Value

Molecular Weight 644.91 g/mol [1]

Appearance White to off-white solid

Purity (Typical) ≥98% (as determined by HPLC)

Solubility of Acat-IN-10
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The solubility of Acat-IN-10 in various common laboratory solvents is summarized in the table

below. It is recommended to use high-purity, anhydrous solvents to prepare stock solutions.

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

The recommended solvent for

preparing high-concentration

stock solutions.

Ethanol Likely Soluble

May be used for some

applications, but solubility

should be confirmed.

Methanol Likely Soluble

Similar to ethanol, solubility

should be verified for the

desired concentration.

Water Insoluble
Acat-IN-10 is not soluble in

aqueous solutions.

Phosphate-Buffered Saline

(PBS)
Insoluble

Not suitable as a primary

solvent.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Acat-IN-10 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Acat-IN-10 in DMSO, a

commonly used concentration for in vitro studies.

Materials:

Acat-IN-10 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Pre-handling: Allow the vial of Acat-IN-10 powder and the DMSO to reach room temperature

before opening to prevent condensation. Briefly centrifuge the Acat-IN-10 vial to ensure all

the powder is at the bottom.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Acat-IN-10 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 6.45 mg of Acat-IN-10.

Calculation: Mass (mg) = 10 mM * 1 mL * (1 L / 1000 mL) * 644.91 g/mol * (1000 mg / 1 g)

= 6.45 mg

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the Acat-
IN-10 powder. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex for 1-2 minutes until the compound is completely

dissolved.[2] Visual inspection should confirm the absence of any solid particles.

Assisted Dissolution (if necessary): If the compound does not fully dissolve, sonicate the

solution for 10-15 minutes or gently warm it in a 37°C water bath for a short period.[2] Avoid

excessive heat, as it may degrade the compound.

Aliquoting and Storage: To minimize freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20 µL) in sterile, amber microcentrifuge tubes. Clearly

label each aliquot with the compound name, concentration, solvent, and date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.[3]

Protocol 2: Preparation of Working Solutions
For most cell-based assays, the final concentration of DMSO should be kept low (typically

<0.5%) to avoid solvent-induced toxicity.[3]
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Procedure:

Intermediate Dilution (Recommended): Prepare an intermediate dilution of the 10 mM Acat-
IN-10 stock solution in DMSO. For example, to achieve a final concentration of 10 µM in your

assay, you could first dilute the 10 mM stock to 1 mM in DMSO.

Final Dilution: Add the appropriate volume of the DMSO stock solution (or intermediate

dilution) to your pre-warmed cell culture medium or assay buffer. Mix gently by pipetting up

and down. For instance, to obtain a 10 µM final concentration from a 10 mM stock, a 1:1000

dilution is required (e.g., add 1 µL of 10 mM stock to 999 µL of medium).

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO used to deliver the inhibitor.

Stability and Storage
Proper storage is critical to maintain the biological activity of Acat-IN-10.

Form
Storage
Temperature

Stability Notes

Solid Powder -20°C Up to 3 years

Keep in a tightly

sealed container,

protected from light

and moisture.[3]

DMSO Stock Solution -20°C Up to 1 month

Store in tightly sealed

aliquots to avoid

repeated freeze-thaw

cycles.[4]

DMSO Stock Solution -80°C Up to 6 months

Recommended for

longer-term storage of

stock solutions.[4]

Note: Before use, allow the frozen stock solution to thaw completely at room temperature.

Mandatory Visualizations
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The following diagrams illustrate the key workflows and concepts described in these application

notes.

Stock Solution Preparation Workflow

Weigh Acat-IN-10 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Acat-IN-10 stock solution.
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Working Solution Preparation Logic

10 mM Acat-IN-10
in DMSO (Stock)

Intermediate Dilution
(e.g., 1 mM in DMSO)

Dilute in DMSO

Final Working Solution
(e.g., 10 µM in Medium)

Direct Dilution
(for high final conc.)

Dilute in Medium

Cell-Based Assay
(<0.5% DMSO)

Click to download full resolution via product page

Caption: Logic for preparing working solutions from stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

